Cas no 1339016-54-4 (1-{8-azaspiro4.5decan-8-yl}-2-chloropropan-1-one)

• Product Name: 1-{8-azaspiro4.5decan-8-yl}-2-chloropropan-1-one
• CAS No: 1339016-54-4
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• MDL: MFCD18277522
• CID: 5607695
• PubChem ID: 63158788
• Update Time: 2025-06-14

1-{8-azaspiro4.5decan-8-yl}-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(8-azaspiro[4.5]dec-8-yl)-2-chloro-
• AKOS012460338
• 1-{8-azaspiro[4.5]decan-8-yl}-2-chloropropan-1-one
• CS-0276107
• 1339016-54-4
• 1-(8-azaspiro[4.5]decan-8-yl)-2-chloropropan-1-one
• 2-Chloro-1-(8-azaspiro[4.5]decan-8-yl)propan-1-one
• EN300-844293
• 1-{8-azaspiro4.5decan-8-yl}-2-chloropropan-1-one

• MDL： MFCD18277522
• Inchi： 1S/C12H20ClNO/c1-10(13)11(15)14-8-6-12(7-9-14)4-2-3-5-12/h10H,2-9H2,1H3
• InChI Key： ZCEUAERQXHKBOT-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CCCC2)CC1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 229.1233420g/mol
• Monoisotopic Mass: 229.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 354.1±25.0 °C(Predicted)
• pka: -0.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-{8-azaspiro4.5decan-8-yl}-2-chloropropan-1-one

Comprehensive Overview of 1-{8-azaspiro[4.5]decan-8-yl}-2-chloropropan-1-one (CAS No. 1339016-54-4)

1-{8-azaspiro[4.5]decan-8-yl}-2-chloropropan-1-one (CAS No. 1339016-54-4) is a specialized organic compound with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and chemical research. The compound features an 8-azaspiro[4.5]decane core, which is a nitrogen-containing heterocycle, coupled with a 2-chloropropan-1-one moiety. This combination imparts distinct chemical properties, including potential reactivity and binding affinity, which are valuable in drug discovery and material science applications.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by their ability to mimic bioactive conformations, enhancing drug efficacy. The 1-{8-azaspiro[4.5]decan-8-yl}-2-chloropropan-1-one structure aligns with this trend, as its spirocyclic framework offers rigidity and three-dimensional diversity—key traits for targeting complex biological pathways. This has led to its exploration in areas such as central nervous system (CNS) therapeutics and enzyme inhibition.

The compound's CAS No. 1339016-54-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, physicochemical properties, and potential applications. For instance, its chloroacetone derivative component suggests utility in cross-coupling reactions, a hotspot in modern organic synthesis. Additionally, the azaspiro[4.5]decane scaffold is a recurring motif in GPCR-targeted drugs, linking it to cutting-edge research in neurodegenerative diseases and oncology.

From a technical perspective, 1-{8-azaspiro[4.5]decan-8-yl}-2-chloropropan-1-one exhibits moderate solubility in polar solvents, a trait critical for formulation development. Its molecular weight and logP value are often analyzed to predict bioavailability, a common concern in drug design optimization. These attributes are frequently discussed in forums and publications, highlighting the compound's alignment with AI-driven drug discovery trends, where computational models prioritize structurally novel candidates.

Environmental and safety considerations are also pivotal in its study. While not classified as hazardous, proper handling protocols for chlorinated compounds are emphasized in literature. This resonates with the broader industry shift toward green chemistry, where researchers seek eco-friendly alternatives for traditional reagents. The compound's stability under various conditions is another area of interest, particularly for scale-up processes in manufacturing.

In summary, 1-{8-azaspiro[4.5]decan-8-yl}-2-chloropropan-1-one (CAS No. 1339016-54-4) represents a compelling case study in the intersection of structural innovation and applied chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its importance in contemporary research. As the scientific community continues to explore spirocyclic architectures, this compound is poised to remain a focal point in discussions on molecular design and therapeutic potential.